Structural Uniqueness vs. Closest Analogs
The target compound is the only member of the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one class that combines a 4-ethylphenyl group at the pyrrolidinone N-1 position with a thiophen-2-yl group at the oxadiazole C-3 position. The foundational synthetic study by Kharchenko et al. reported two series (9a–e with Ar1 = Ph; 10a–e with Ar1 = 4-MeC6H4), both using substituted benzamidoximes (Ar2 = Ph, 2-MeC6H4, 3-ClC6H4, 2-FC6H4, 4-MeOC6H4) with yields of 59–87% [1]. None of these ten characterized compounds contained a thiophene ring or a 4-ethylphenyl substituent. The closest commercially cataloged analog by core scaffold is 1-phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS 941891-60-7; C16H13N3O2S; MW 311.36), which lacks the ethyl substituent and has a lower molecular weight by 28.05 Da [2]. The 4-ethyl substituent increases calculated logP by approximately 0.8–1.0 units relative to the unsubstituted phenyl analog, based on the Hansch π constant for ethylbenzene (π ≈ 0.98) vs. benzene (π = 0.00).
| Evidence Dimension | Molecular weight and calculated lipophilicity (logP) differentiation from closest cataloged analog |
|---|---|
| Target Compound Data | MW = 339.41 g/mol; C18H17N3O2S; contains 4-ethylphenyl N-substituent; contains thiophen-2-yl on oxadiazole |
| Comparator Or Baseline | CAS 941891-60-7: MW = 311.36 g/mol; C16H13N3O2S; contains unsubstituted phenyl N-substituent; contains thiophen-2-yl on oxadiazole |
| Quantified Difference | ΔMW = +28.05 Da; estimated ΔlogP ≈ +0.8 to +1.0 (based on ethyl vs. H substituent contribution) |
| Conditions | Calculated molecular properties; no co-assayed experimental data available |
Why This Matters
The combined 4-ethylphenyl and thiophen-2-yl substitution pattern represents an unexplored region of chemical space within this scaffold, making the compound a structurally non-redundant tool for probing SAR where both increased N-aryl lipophilicity and sulfur-containing heteroaryl electronic effects are simultaneously required.
- [1] Kharchenko, Y. V., Detistov, O. S., & Orlov, V. D. (2008). Polycyclic systems containing 1,2,4-oxadiazole ring 2. 4-(1,2,4-Oxadiazol-5-yl)pyrrolidin-2-ones: Synthesis and prediction of biological activity. Chemistry of Heterocyclic Compounds, 44(5), 600–605. View Source
- [2] CIRS Group. 1-Phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one CAS 941891-60-7. Chemical Inventory Registration System. View Source
